Cas no 1003708-50-6 (2,4,5-Trifluoro-3-methoxy-6-methylbenzonitrile)
1003708-50-6 structure
Product Name:2,4,5-Trifluoro-3-methoxy-6-methylbenzonitrile
CAS No:1003708-50-6
MF:C9H6F3NO
MW:201.14525270462
CID:1035932
PubChem ID:52982959
Update Time:2025-04-20
2,4,5-Trifluoro-3-methoxy-6-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-Trifluoro-3-methoxy-6-methylbenzonitrile
- 3-METHOXY -2,4,5-TRIFLUOROMETHYLBENZONITRILE
- 1003708-50-6
- MFCD27921057
- 3-Methoxy-2,4,5-(trifluoromethyl)benzonitrile
-
- Inchi: 1S/C9H6F3NO/c1-4-5(3-13)7(11)9(14-2)8(12)6(4)10/h1-2H3
- InChI Key: VBCAQXLEKXMZGX-UHFFFAOYSA-N
- SMILES: FC1=C(C(=C(C(C#N)=C1C)F)OC)F
Computed Properties
- Exact Mass: 201.04018
- Monoisotopic Mass: 201.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
2,4,5-Trifluoro-3-methoxy-6-methylbenzonitrile Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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